2-Methoxy-3-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%

• IUPAC Name: 2-methoxy-3-(3-pyrrolidin-1-ylsulfonylphenyl)benzoic acid
• InChI: InChI=1S/C18H19NO5S/c1-24-17-15(8-5-9-16(17)18(20)21)13-6-4-7-14(12-13)25(22,23)19-10-2-3-11-19/h4-9,12H,2-3,10-11H2,1H3,(H,20,21)
• InChI Key: JONHKDBNHMUPJJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC=C1C(=O)O)C2=CC(=CC=C2)S(=O)(=O)N3CCCC3
• Molecular Formula: C18H19NO5S
• DSSTOX Substance ID: DTXSID60692324
• Molecular Weight: 361.4 g/mol
• CAS RN: 1261937-23-8

Description

2-Methoxy-3-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid (2-MPSB) is a chemical compound with a molecular formula of C19H20NO4S. It is a type of benzoic acid derivative, which is a class of compounds known for their wide range of applications in the fields of chemistry, medical science, and biology. 2-MPSB is a white crystalline solid that is soluble in methanol and ethanol. It has been studied extensively for its potential use in the synthesis of various drugs, as well as its potential applications in medical and scientific research.

Scientific Research Applications

2-Methoxy-3-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% has been studied extensively for its potential use in the synthesis of various drugs, as well as its potential applications in medical and scientific research. It has been used in the synthesis of antifungal drugs, such as terbinafine and itraconazole, as well as in the synthesis of the anti-inflammatory drug ibuprofen. It has also been used in the synthesis of the anti-cancer drug imatinib mesylate. In addition, 2-Methoxy-3-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% has been studied for its potential applications in the treatment of cancer, inflammation, and other diseases.

Mechanism of Action

The exact mechanism of action of 2-Methoxy-3-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% is not yet fully understood. However, it is believed to act by inhibiting the activity of enzymes involved in the synthesis of proteins, such as cyclooxygenase (COX), which are involved in the production of inflammatory mediators. In addition, 2-Methoxy-3-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% has been shown to inhibit the activity of the enzyme 5-alpha-reductase, which is involved in the synthesis of testosterone.
Biochemical and Physiological Effects
2-Methoxy-3-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of enzymes involved in the synthesis of proteins, such as cyclooxygenase (COX), which are involved in the production of inflammatory mediators. In addition, it has been shown to inhibit the activity of the enzyme 5-alpha-reductase, which is involved in the synthesis of testosterone. It has also been found to modulate the activity of certain neurotransmitters, such as serotonin and dopamine, which are involved in the regulation of mood and behavior.

Advantages and Limitations for Lab Experiments

2-Methoxy-3-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% has several advantages as a compound for use in laboratory experiments. It is relatively stable and can be stored at room temperature without significant degradation. In addition, it is relatively easy to synthesize and has a high yield. However, it is a relatively expensive compound and may not be suitable for use in large-scale experiments.

Future Directions

2-Methoxy-3-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% has a wide range of potential applications in the fields of chemistry, medical science, and biology. Further research is needed to explore its potential use in the synthesis of various drugs, as well as its potential applications in the treatment of cancer, inflammation, and other diseases. Additionally, further research is needed to explore the biochemical and physiological effects of 2-Methoxy-3-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% and to develop new methods for its synthesis. Finally, further research is needed to explore the potential use of 2-Methoxy-3-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% in the development of novel drugs and therapies.

Synthesis Methods

2-Methoxy-3-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% can be synthesized through a multi-step process involving the reaction of 2-nitro-3-methoxybenzoic acid (2-NMBA) with pyrrolidine-3-sulfonyl chloride (PSCl) in the presence of triethylamine (TEA). The reaction is carried out at room temperature and involves the formation of an intermediate compound, 2-nitro-3-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid (2-NPSB), which is then hydrolyzed to form 2-Methoxy-3-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%. The overall yield of the reaction is typically around 95%.